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Compound of Interest |

Compound Name: (Rac)-CP-601927 hydrochloride
Cat. No.: B10828111
Get Quote

(Rac)-CP-601927 hydrochloride is a racemic mixture containing the active enantiomer CP-
601927, a potent and selective partial agonist of the a42 nicotinic acetylcholine receptor
(nAChR).[1][2] This compound has garnered interest within the research community for its
potential therapeutic applications, particularly in the realm of neuropsychiatric disorders, owing
to its modulatory effects on the cholinergic system. This technical guide provides a
comprehensive overview of (Rac)-CP-601927 hydrochloride, including its mechanism of
action, key quantitative data, and relevant experimental methodologies.

Core Compound Characteristics

Characteristic Value Reference
Compound Type Racemic mixture [1]

Active Enantiomer CP-601927 [1]

CAS Number 230615-01-7

] ) 0432 nicotinic acetylcholine
Mechanism of Action ) ) [11[2]
receptor partial agonist

Therapeutic Potential Antidepressant [1][3]
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Quantitative Data Summary

The following tables summarize the key in vitro binding affinities and in vivo study parameters
for the active enantiomer, CP-601927.

. indi fini

Receptor Subtype Ki (nM) Reference
04B2 nAChR 1.2 [1]
a3B4 nAChR 102 [1]

In Vivo Antidepressant-Like Efficacy (Forced Swim Test

In Mice)
Dose (mglkg, i.p.) Effect Reference

Significant reduction in
0.25 . I [3]
immobility time

Significant reduction in
0.75 : I [3]
immobility time

Significant reduction in
1.0 : I [3]
immobility time

Significant reduction in
15 : I [3]
immobility time

] ' . I

Dose (mglkg, oral gavage) Observed Effects Reference
0.3 No significant effects [2]
1.0 No significant effects [2]

Death in 2 male rats, transient
reduction in body weight,

3.0 L [2]
decreased motor activity in

females
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Mechanism of Action and Signaling Pathway

(Rac)-CP-601927 hydrochloride, through its active enantiomer CP-601927, acts as a partial
agonist at 0432 nAChRs. These receptors are ligand-gated ion channels widely expressed in
the central nervous system and are implicated in the regulation of various neurotransmitter
systems. The "cholinergic hypothesis of depression” suggests that a hyperactive cholinergic
system may contribute to depressive symptoms.[4] By acting as a partial agonist, CP-601927
can modulate cholinergic activity. In the presence of the endogenous agonist acetylcholine, a
partial agonist will compete for the same binding site but elicit a smaller response, effectively
reducing the overall cholinergic signaling. This reduction in cholinergic supersensitivity is
believed to be a key mechanism for its antidepressant-like effects.[4]
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Mechanism of Action of CP-601927
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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